2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(2,6-dichlorophenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H9Cl2N3O2/c15-9-4-3-5-10(16)13(9)20-8-12-18-14(19-21-12)11-6-1-2-7-17-11/h1-7H,8H2
• InChI Key: YWXFNMVFXQEKFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)COC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C14H9Cl2N3O2
• Molecular Weight: 322.1 g/mol

Description

2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as DMXAA, is a small molecule that has been widely studied for its potential therapeutic properties in cancer treatment. DMXAA was first discovered in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine's mechanism of action is not fully understood, but it is thought to work by activating the immune system to attack cancer cells. This compound has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. This compound has also been shown to increase the permeability of blood vessels in tumors, which can enhance the delivery of chemotherapy drugs to the tumor.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to increase the production of nitric oxide, which can help to increase blood flow to tumors. This compound has also been shown to increase the expression of genes involved in the immune response, including interferon and tumor necrosis factor.

Advantages and Limitations for Lab Experiments

2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has a number of advantages for use in lab experiments. It is a small molecule that can be easily synthesized, and it has been extensively studied for its potential anti-cancer properties. However, there are also some limitations to using this compound in lab experiments. For example, this compound has been shown to be toxic to some normal cells, which can limit its effectiveness as a cancer treatment.

Future Directions

There are a number of future directions for research on 2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One area of research is the development of new formulations of this compound that can enhance its effectiveness as a cancer treatment. Another area of research is the identification of biomarkers that can predict which patients are most likely to benefit from this compound treatment. Additionally, there is ongoing research to better understand this compound's mechanism of action and to identify other potential therapeutic targets for this compound.

Synthesis Methods

2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can be synthesized using a variety of methods, including the reaction of 2-chloronicotinic acid with 2,6-dichlorobenzyl alcohol and sodium azide. The resulting product is then treated with phosphorus oxychloride to form the oxadiazole ring. The final step involves the reaction of the oxadiazole intermediate with sodium methoxide and pyridine to form this compound.

Scientific Research Applications

2-{5-[(2,6-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential anti-cancer properties. In preclinical studies, this compound has been shown to inhibit the growth of a variety of cancer cells, including lung, breast, and colon cancer cells. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy.